Cas no 2034401-05-1 (N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide)

• Product Name: N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide
• CAS No: 2034401-05-1
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 6546857
• PubChem ID: 119100884
• Update Time: 2025-06-08

N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide
• 2034401-05-1
• AKOS026691420
• N-({[2,4'-bipyridine]-4-yl}methyl)oxolane-3-carboxamide
• N-([2,4'-bipyridin]-4-ylmethyl)tetrahydrofuran-3-carboxamide
• N-[(2-pyridin-4-ylpyridin-4-yl)methyl]oxolane-3-carboxamide
• F6482-6095

• Inchi： 1S/C16H17N3O2/c20-16(14-4-8-21-11-14)19-10-12-1-7-18-15(9-12)13-2-5-17-6-3-13/h1-3,5-7,9,14H,4,8,10-11H2,(H,19,20)
• InChI Key： LHYMCIZBMDOZAA-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2C=CN=C(C3C=CN=CC=3)C=2)=O)C1

Computed Properties

• Exact Mass: 283.132076794g/mol
• Monoisotopic Mass: 283.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide

Recent Advances in the Study of N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide (CAS: 2034401-05-1)

In recent years, the compound N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide (CAS: 2034401-05-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its bipyridine and oxolane moieties, has been identified as a promising scaffold for the development of novel small-molecule inhibitors. Recent studies have highlighted its ability to interact with various biological targets, including kinases and other enzymes involved in critical cellular pathways. The structural flexibility of N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide allows for extensive modifications, making it a versatile candidate for structure-activity relationship (SAR) studies.

One of the key breakthroughs in the study of this compound is its potential application in oncology. Preliminary in vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of cancer cells, particularly those resistant to conventional therapies. Researchers have attributed this activity to the compound's ability to modulate specific signaling pathways, such as the PI3K/AKT/mTOR axis, which plays a crucial role in tumor growth and survival.

In addition to its anticancer properties, N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide has shown promise in the treatment of neurodegenerative diseases. Recent findings suggest that the compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These properties make it a potential candidate for further investigation in conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide has also seen significant advancements. Recent publications describe optimized synthetic routes that improve yield and purity, facilitating its use in large-scale studies. Furthermore, computational modeling and docking studies have provided insights into the compound's binding modes, aiding in the design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-({2,4'-bipyridine-4-yl}methyl)oxolane-3-carboxamide (CAS: 2034401-05-1) represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology and neurodegenerative diseases. Continued research and development efforts are expected to unlock its full therapeutic potential, paving the way for novel treatment strategies.